Methyl Coumalate
Methyl Coumalate
Brand Name:
Vulcanchem
CAS No.:
6018-41-3
VCID:
VC0027924
InChI:
InChI=1S/C7H6O4/c1-10-7(9)5-2-3-6(8)11-4-5/h2-4H,1H3
SMILES:
COC(=O)C1=COC(=O)C=C1
Molecular Formula:
C7H6O4
Molecular Weight:
154.12 g/mol
Methyl Coumalate
CAS No.: 6018-41-3
Reference Standards
VCID: VC0027924
Molecular Formula: C7H6O4
Molecular Weight: 154.12 g/mol
CAS No. | 6018-41-3 |
---|---|
Product Name | Methyl Coumalate |
Molecular Formula | C7H6O4 |
Molecular Weight | 154.12 g/mol |
IUPAC Name | methyl 6-oxopyran-3-carboxylate |
Standard InChI | InChI=1S/C7H6O4/c1-10-7(9)5-2-3-6(8)11-4-5/h2-4H,1H3 |
Standard InChIKey | HHWWWZQYHPFCBY-UHFFFAOYSA-N |
SMILES | COC(=O)C1=COC(=O)C=C1 |
Canonical SMILES | COC(=O)C1=COC(=O)C=C1 |
Synonyms | 2-Oxo-2H-pyran-5-carboxylic Acid Methyl Ester; 5-(Carbomethoxy)-2-pyrone; 5-(Methoxycarbonyl)-2-pyrone; Methyl 2-Pyrone-5-carboxylate; NSC 137387; NSC 34627; |
PubChem Compound | 80113 |
Last Modified | Nov 11 2021 |
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